(2Z)-3-(4-chlorophenyl)-2-{4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl}prop-2-enenitrile

• IUPAC Name: (Z)-3-(4-chlorophenyl)-2-[4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C22H19ClN2S/c1-15(2)11-16-3-7-18(8-4-16)21-14-26-22(25-21)19(13-24)12-17-5-9-20(23)10-6-17/h3-10,12,14-15H,11H2,1-2H3/b19-12-
• InChI Key: IVAJBFHOAIWZEP-UNOMPAQXSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC=C(C=C3)Cl)C#N
• Isomeric SMILES: CC(C)CC1=CC=C(C=C1)C2=CSC(=N2)/C(=C\C3=CC=C(C=C3)Cl)/C#N
• Molecular Formula: C22H19ClN2S
• Molecular Weight: 378.9 g/mol

Description

(2Z)-3-(4-chlorophenyl)-2-{4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl}prop-2-enenitrile is a useful research compound. Its molecular formula is C22H19ClN2S and its molecular weight is 378.92. The purity is usually 95%.
BenchChem offers high-quality (2Z)-3-(4-chlorophenyl)-2-{4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl}prop-2-enenitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2Z)-3-(4-chlorophenyl)-2-{4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl}prop-2-enenitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Docking and Quantum Chemical Calculations

A study conducted by Viji et al. (2020) explored the molecular structure and spectroscopic data of a closely related compound, utilizing DFT calculations for geometry optimization, vibrational spectra, and molecular parameters analysis. The study also performed molecular docking to predict the biological effect, highlighting the compound's potential in understanding molecular interactions and biological implications (Viji et al., 2020).

Anticancer and Antimicrobial Activity

Another investigation by Viji et al. (2020) characterized a similar compound through quantum chemical methods and vibrational spectral techniques, assessing its antimicrobial activity. The study indicated antifungal and antibacterial effects, with molecular docking revealing interactions with different proteins. This suggests potential applications in developing antimicrobial agents (Viji et al., 2020).

Corrosion Inhibition

Research by Kaya et al. (2016) on thiazole derivatives, including those with structural similarities to the compound , demonstrated their effectiveness as corrosion inhibitors for iron. The study utilized DFT calculations and molecular dynamics simulations, indicating the compound's potential in protecting metals against corrosion (Kaya et al., 2016).

Synthesis and Structural Characterization

Kariuki et al. (2021) synthesized and characterized isostructural thiazole derivatives, revealing insights into their crystalline structure through single crystal diffraction. This work underscores the compound's relevance in material science for understanding molecular and crystal structures (Kariuki et al., 2021).